2-{2-[2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethoxy]ethyl}-1H-benzo[de]isoquinoline-1,3(2H)-dione

• Molecular Formula: C28H20N2O5
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 2-[2-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethoxy]ethyl]benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C28H20N2O5/c31-25-19-9-1-5-17-6-2-10-20(23(17)19)26(32)29(25)13-15-35-16-14-30-27(33)21-11-3-7-18-8-4-12-22(24(18)21)28(30)34/h1-12H,13-16H2
• InChI Key: ZUCRULWRTJIXQB-UHFFFAOYSA-N
• SMILES: C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCOCCN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O

Description

2-{2-[2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethoxy]ethyl}-1H-benzo[de]isoquinoline-1,3(2H)-dione is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of isoquinoline derivatives and has been synthesized by several methods.

Mechanism of Action

The exact mechanism of action of 2-{2-[2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethoxy]ethyl}-1H-benzo[de]isoquinoline-1,3(2H)-dione is not yet fully understood. However, studies have suggested that it exerts its anti-cancer activity by inhibiting the activity of several enzymes involved in cell proliferation and survival. It has been found to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and repair. It has also been found to inhibit the activity of protein kinase C (PKC), which is a key signaling molecule involved in cell survival and proliferation.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 2-{2-[2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethoxy]ethyl}-1H-benzo[de]isoquinoline-1,3(2H)-dione has been found to have several other biochemical and physiological effects. It has been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been found to have anti-oxidant activity by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{2-[2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethoxy]ethyl}-1H-benzo[de]isoquinoline-1,3(2H)-dione in lab experiments is its potent anti-cancer activity. This makes it a promising candidate for further development as a cancer therapeutic agent. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 2-{2-[2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethoxy]ethyl}-1H-benzo[de]isoquinoline-1,3(2H)-dione. One direction is to further investigate its anti-cancer activity and mechanism of action in different cancer types. Another direction is to explore its potential use in combination therapy with other anti-cancer agents. Additionally, further research is needed to investigate its potential use in other fields of research, such as inflammation and oxidative stress.

Synthesis Methods

The synthesis of 2-{2-[2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethoxy]ethyl}-1H-benzo[de]isoquinoline-1,3(2H)-dione has been reported in the literature by several methods. One of the most common methods involves the reaction of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with 2-(2-bromoethoxy)ethylamine hydrobromide in the presence of a base such as potassium carbonate. This is followed by the reaction of the resulting product with 1,3-dioxo-1H-benzo[de]isoquinoline-2(3H)-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product.

Scientific Research Applications

2-{2-[2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethoxy]ethyl}-1H-benzo[de]isoquinoline-1,3(2H)-dione has been found to have potential therapeutic applications in various fields of research. One of the most promising applications of this compound is in cancer research. Studies have shown that this compound has potent anti-cancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has been found to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade, which is a key signaling pathway involved in apoptosis.